Cas no 2580200-05-9 (5-({(benzyloxy)carbonylamino}methyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-({(benzyloxy)carbonylamino}methyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 2580200-05-9
• MF: C₁₂H₁₁N₃O₅
• MW: 277.232842683792
• CID: 5660385
• PubChem ID: 165889344
• Update Time: 2025-05-21

5-({(benzyloxy)carbonylamino}methyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27726409
• 2580200-05-9
• 5-({[(benzyloxy)carbonyl]amino}methyl)-1,2,4-oxadiazole-3-carboxylic acid
• 5-({(benzyloxy)carbonylamino}methyl)-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C12H11N3O5/c16-11(17)10-14-9(20-15-10)6-13-12(18)19-7-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,13,18)(H,16,17)
• InChI Key： VEHJHNJFMXDTEW-UHFFFAOYSA-N
• SMILES： O(C(NCC1=NC(C(=O)O)=NO1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.06987046g/mol
• Monoisotopic Mass: 277.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 115Ų

Additional information on 5-({(benzyloxy)carbonylamino}methyl)-1,2,4-oxadiazole-3-carboxylic acid

Comprehensive Overview of 5-({(benzyloxy)carbonylamino}methyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 2580200-05-9)

The compound 5-({(benzyloxy)carbonylamino}methyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 2580200-05-9) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 1,2,4-oxadiazole core and a benzyloxycarbonyl (Cbz) protecting group, makes it a valuable intermediate in drug discovery and peptide synthesis. Researchers are increasingly interested in this compound due to its role in modulating biological activity and enhancing drug delivery systems.

In recent years, the demand for heterocyclic compounds like 1,2,4-oxadiazoles has surged, driven by their applications in medicinal chemistry. The 5-({(benzyloxy)carbonylamino}methyl) derivative, in particular, has garnered attention for its ability to improve the stability and bioavailability of therapeutic agents. This aligns with current trends in precision medicine and targeted drug delivery, where optimizing molecular scaffolds is critical for efficacy.

The carboxylic acid functional group in this compound further expands its utility, enabling conjugation with other molecules via amide bond formation. This property is highly relevant to the growing field of bioconjugation, a technique widely used in antibody-drug conjugates (ADCs) and prodrug development. As such, CAS No. 2580200-05-9 is frequently explored in academic and industrial labs focusing on small-molecule therapeutics and chemical biology.

Another hot topic tied to this compound is its potential role in enzyme inhibition. The 1,2,4-oxadiazole moiety is known to interact with various enzymatic targets, making it a promising candidate for designing inhibitors against diseases like cancer and inflammatory disorders. Researchers are actively investigating its structure-activity relationships (SAR) to unlock new therapeutic avenues.

From a synthetic chemistry perspective, the benzyloxycarbonyl (Cbz) group in 5-({(benzyloxy)carbonylamino}methyl)-1,2,4-oxadiazole-3-carboxylic acid offers reversible protection for amines, a feature highly valued in peptide synthesis. This aligns with the rising demand for peptide-based drugs, which are gaining traction due to their high specificity and lower toxicity compared to traditional small molecules.

In summary, 5-({(benzyloxy)carbonylamino}methyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 2580200-05-9) is a versatile compound with broad applications in drug discovery, bioconjugation, and enzyme modulation. Its relevance to cutting-edge research areas like precision medicine and peptide therapeutics ensures its continued importance in the scientific community.